Cas no 2137738-28-2 (1-butylcyclopropan-1-amine hydrochloride)

• Product Name: 1-butylcyclopropan-1-amine hydrochloride
• CAS No: 2137738-28-2
• CID: 4640168
• Update Time: 2025-07-23

1-butylcyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-butylcyclopropan-1-amine hydrochloride

Additional information on 1-butylcyclopropan-1-amine hydrochloride

Introduction to 1-butylcyclopropan-1-amine hydrochloride (CAS No. 2137738-28-2)

1-butylcyclopropan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2137738-28-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of cyclopropanamine derivatives, which are known for their unique structural properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug formulation.

The structure of 1-butylcyclopropan-1-amine hydrochloride features a cyclopropane ring substituted with a butyl group and an amine functional group, which is further protonated to form the hydrochloride salt. This structural motif is particularly interesting because the cyclopropane ring introduces rigidity into the molecule, which can influence its interactions with biological targets. The amine group provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in cyclopropanamine derivatives due to their potential applications in medicinal chemistry. These compounds have shown promise as intermediates in the synthesis of drugs targeting various diseases, including neurological disorders and infectious diseases. The unique electronic and steric properties of the cyclopropane ring make it an attractive scaffold for designing molecules with improved binding affinity and selectivity.

One of the most compelling aspects of 1-butylcyclopropan-1-amine hydrochloride is its role in the development of novel therapeutic agents. Researchers have been exploring its potential as a precursor in the synthesis of small-molecule drugs that modulate biological pathways involved in inflammation, pain, and cancer. The compound's ability to undergo further functionalization allows chemists to create a diverse library of derivatives, each with distinct pharmacological profiles.

Recent studies have highlighted the pharmacological relevance of 1-butylcyclopropan-1-amine hydrochloride by demonstrating its interactions with specific enzymes and receptors. For instance, preliminary investigations suggest that this compound may inhibit certain enzymes implicated in inflammatory responses, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its structural features have been investigated for potential applications in antiviral and anticancer therapies.

The synthetic pathways for preparing 1-butylcyclopropan-1-amine hydrochloride involve multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of cyclopropylamine derivatives with butyl halides or Grignard reagents, followed by salt formation with hydrochloric acid. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further research into its applications.

From a biological perspective, 1-butylcyclopropan-1-amine hydrochloride exhibits interesting properties that make it a valuable tool in drug discovery. Its ability to cross cell membranes and interact with intracellular targets suggests potential therapeutic uses in treating diseases that require systemic action. Furthermore, its stability under various conditions enhances its suitability for formulation into pharmaceutical products.

The toxicological profile of this compound has also been studied to ensure its safety for use in research and potential clinical applications. Preliminary toxicology studies indicate that 1-butylcyclopropan-1-amine hydrochloride exhibits low toxicity at moderate doses, although further comprehensive evaluations are necessary to fully assess its safety profile. These studies are crucial for determining appropriate dosing regimens and minimizing potential side effects in future clinical trials.

In conclusion, 1-butylcyclopropan-1-amine hydrochloride (CAS No. 2137738-28-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its versatility as a synthetic intermediate, make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.